Cas no 199465-48-0 ([1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester
• CAS No: 199465-48-0
• MF: C₁₆H₁₃F₃O₂
• MW: 294.268435239792
• CID: 3878810
• PubChem ID: 15320191
• Update Time: 2025-04-22

[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester
• 3'-trifluoromethyl-biphenyl-4-carboxylic acid ethyl ester
• SCHEMBL13774625
• G72587
• 4-(3-Trifluoromethylphenyl)benzoic acid ethyl ester
• SNLUKSBJBYWHES-UHFFFAOYSA-N
• ETHYL 3'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-4-CARBOXYLATE
• 199465-48-0
• 3'-(Trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

• Inchi： 1S/C16H13F3O2/c1-2-21-15(20)12-8-6-11(7-9-12)13-4-3-5-14(10-13)16(17,18)19/h3-10H,2H2,1H3
• InChI Key： SNLUKSBJBYWHES-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)=CC=C(C(OCC)=O)C=C1

Computed Properties

• Exact Mass: 294.08676414Da
• Monoisotopic Mass: 294.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų